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Compound of Interest

Compound Name:

2-Bromo-4-

(trifluoromethyl)benzenesulfonyl

chloride

Cat. No.: B1272969 Get Quote

An In-depth Technical Guide to the Safe Handling of 2-Bromo-4-
(trifluoromethyl)benzenesulfonyl chloride

Introduction

2-Bromo-4-(trifluoromethyl)benzenesulfonyl chloride (CAS No. 54403-98-4) is a highly

reactive organosulfur compound that serves as a critical intermediate in organic synthesis,

particularly in the development of novel pharmaceutical and agrochemical agents. Its utility

stems from the sulfonyl chloride moiety, which is a potent electrophile, and the combined

electronic effects of the bromo and trifluoromethyl substituents. However, the same reactivity

that makes it a valuable synthetic tool also necessitates stringent handling precautions. This

guide provides a comprehensive overview for researchers, scientists, and drug development

professionals on the safe handling, storage, and disposal of this compound, grounded in its

chemical properties and reactivity profile.

Section 1: Chemical and Physical Properties
A thorough understanding of the physical properties of a chemical is the foundation of its safe

handling. The key identifiers and physical data for 2-Bromo-4-
(trifluoromethyl)benzenesulfonyl chloride are summarized below.
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Property Value Source

CAS Number 54403-98-4 [1][2]

Molecular Formula C₇H₃BrClF₃O₂S [1][2]

Molecular Weight 323.51 g/mol [1][2]

Appearance
Off-white to faint beige fused

solid or crystalline powder
[2][3]

Boiling Point 235-236 °C [1][2]

Density 1.865 g/mL at 25 °C [1][2]

Flash Point 35 °C (95 °F) - closed cup [1][2]

Refractive Index n20/D 1.5270 [1][2]

Sensitivity Moisture Sensitive [2][4][5]

Section 2: Hazard Identification and Classification
This compound is classified as hazardous and requires careful handling. The primary dangers

are its flammability and severe corrosivity upon contact with moisture.

GHS Classification: According to safety data, this chemical is classified as a Flammable

Liquid, Category 3 (H226) and Skin Corrosion, Category 1B (H314), which means it causes

severe skin burns and eye damage.[1][2]

Signal Word: Danger[1][2][6]

Hazard Statements:

H226: Flammable liquid and vapour.[1][2]

H314: Causes severe skin burns and eye damage.[1][2][6]

Primary Hazards:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.sigmaaldrich.com/JP/ja/product/aldrich/558427
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB8462998.htm
https://www.sigmaaldrich.com/JP/ja/product/aldrich/558427
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB8462998.htm
https://www.sigmaaldrich.com/JP/ja/product/aldrich/558427
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB8462998.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB8462998.htm
https://www.chemicalbook.com/ProductChemicalPropertiesCB9272349_EN.htm
https://www.sigmaaldrich.com/JP/ja/product/aldrich/558427
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB8462998.htm
https://www.sigmaaldrich.com/JP/ja/product/aldrich/558427
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB8462998.htm
https://www.sigmaaldrich.com/JP/ja/product/aldrich/558427
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB8462998.htm
https://www.sigmaaldrich.com/JP/ja/product/aldrich/558427
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB8462998.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB8462998.htm
https://parchem.com/chemical-supplier-distributor/4-bromo-2-trifluoromethyl-benzenesulfonyl-chloride-052063
https://assets.thermofisher.cn/DirectWebViewer/private/document.aspx?prd=ALFAAL19515~~PDF~~MTR~~CGV4~~EN~~2025-09-22%2016:25:41~~4-Bromo-2-(trifluoromethyl
https://www.sigmaaldrich.com/JP/ja/product/aldrich/558427
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB8462998.htm
https://www.sigmaaldrich.com/JP/ja/product/aldrich/558427
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB8462998.htm
https://www.sigmaaldrich.com/KR/ko/product/aldrich/558664
https://www.sigmaaldrich.com/JP/ja/product/aldrich/558427
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB8462998.htm
https://www.sigmaaldrich.com/JP/ja/product/aldrich/558427
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB8462998.htm
https://www.sigmaaldrich.com/KR/ko/product/aldrich/558664
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1272969?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Corrosivity: The compound is highly corrosive. Direct contact can cause severe burns to

the skin, eyes, and respiratory tract.[1][2][6][7]

Water Reactivity: As a sulfonyl chloride, it reacts violently with water and moisture. This

reaction is exothermic and liberates corrosive hydrogen chloride (HCl) gas and sulfuric

acid, which can cause significant tissue damage and pressure buildup in closed

containers.[8][9][10]

Flammability: The material is a flammable liquid with a relatively low flash point, meaning it

can ignite at ambient temperatures.[1][2] Vapors can form explosive mixtures with air.

Section 3: Reactivity Profile and Incompatibilities
The reactivity of 2-Bromo-4-(trifluoromethyl)benzenesulfonyl chloride is dominated by the

electrophilic sulfur atom of the sulfonyl chloride group. The electron-withdrawing nature of the

trifluoromethyl group further enhances this reactivity.[11]

Hydrolysis: The most critical reaction to control is hydrolysis. Contact with even trace

amounts of water (including atmospheric moisture) will lead to rapid decomposition into 2-

Bromo-4-(trifluoromethyl)benzenesulfonic acid and hydrochloric acid.[8][9] This is the primary

reason for its corrosive properties.

Caption: Hydrolysis of the sulfonyl chloride.

Incompatible Materials: To prevent dangerous reactions, avoid contact with:

Water and Moist Air: Causes rapid decomposition.[9][10]

Alcohols: Reacts to form sulfonate esters, liberating HCl.[9][10]

Bases and Amines: Reacts vigorously to form sulfonamides.[9][10] This is a synthetically

useful reaction but must be performed under controlled conditions.

Strong Oxidizing Agents: May lead to a violent reaction.[7]

Metals: The corrosive byproducts of hydrolysis can attack many metals.
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Section 4: Exposure Control and Personal
Protective Equipment (PPE)
A multi-layered approach to safety, known as the Hierarchy of Controls, is essential.

Engineering controls are prioritized, followed by administrative controls and, finally, personal

protective equipment.

Elimination / Substitution
(Most Effective)

Engineering Controls
(e.g., Fume Hood, Glovebox)

If not possible

Administrative Controls
(e.g., SOPs, Training)

Supplement with

Personal Protective Equipment (PPE)
(Least Effective)

Last line of defense

Click to download full resolution via product page

Caption: Hierarchy of Controls for chemical safety.

1. Engineering Controls:
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Chemical Fume Hood: All handling of this substance must be conducted in a well-ventilated

area, specifically a certified chemical fume hood, to prevent inhalation of vapors and

corrosive gases.[10][12]

Safety Shower and Eyewash Station: An operational and easily accessible safety shower

and eyewash station must be located in the immediate vicinity of the work area.[10]

2. Personal Protective Equipment (PPE): The selection of PPE is critical to prevent contact.

The following should be considered mandatory:[1][2][13]

Eye and Face Protection: Wear chemical safety goggles and a full-face shield.[1][9] Standard

safety glasses are insufficient.

Hand Protection: Use chemical-resistant gloves, such as butyl rubber or Viton. Inspect

gloves for any signs of degradation or perforation before each use and change them

frequently.

Skin and Body Protection: Wear a flame-retardant lab coat, preferably one that is chemically

resistant. For larger quantities or tasks with a higher risk of splashing, a chemical-resistant

apron and sleeves are required. Ensure footwear is closed-toe and chemically resistant.[7]

Respiratory Protection: If engineering controls are not sufficient to maintain exposure below

acceptable limits, a NIOSH-approved respirator with a cartridge suitable for organic vapors

and acid gases (e.g., type ABEK) is necessary.[1]

Section 5: Safe Handling and Storage Protocols
Handling Protocol:

Preparation: Before starting work, ensure all necessary PPE is worn correctly, the fume hood

is operational, and emergency equipment is accessible.

Inert Atmosphere: Whenever possible, handle the material under an inert atmosphere (e.g.,

nitrogen or argon) to minimize contact with moisture.

Dispensing: Use clean, dry glassware and tools. When transferring the solid, avoid creating

dust. If it is a liquid, transfer carefully to avoid splashing.
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Reaction Quenching: Be cautious when quenching reactions containing this reagent. The

process should be done slowly, at low temperatures, and in a manner that safely neutralizes

the reactive sulfonyl chloride and any acidic byproducts.

Hygiene: After handling, wash hands and forearms thoroughly.[13] Do not eat, drink, or

smoke in the laboratory.[13]

Storage Protocol:

Container: Store in the original, tightly sealed container.[10]

Location: Store in a cool, dry, well-ventilated, and locked area designated for corrosive and

flammable materials.[10] The storage class is typically 3 (Flammable liquids) or 8A

(Combustible corrosive hazardous materials).[1][6]

Conditions: Store away from sources of heat, sparks, and open flames. The storage

environment must be free of moisture. Storing under an inert gas is recommended for long-

term stability.

Segregation: Keep containers segregated from incompatible materials, especially water,

bases, alcohols, and oxidizing agents.[9]

Section 6: Emergency Procedures
Immediate and appropriate action is crucial in the event of an exposure or spill.

First-Aid Measures:

Inhalation: Immediately move the affected person to fresh air. If breathing is difficult or has

stopped, provide artificial respiration. Seek immediate medical attention.[5][10][13]

Skin Contact: Immediately remove all contaminated clothing. Drench the affected skin with

copious amounts of running water for at least 15-20 minutes. Seek immediate medical

attention.[5][10][12]

Eye Contact: Immediately flush the eyes with large amounts of water for at least 15-20

minutes, lifting the upper and lower eyelids occasionally. Remove contact lenses if present

and easy to do. Seek immediate medical attention from an ophthalmologist.[12]
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Ingestion: Do NOT induce vomiting.[12] If the person is conscious, rinse their mouth with

water and have them drink one or two glasses of water. This carries a risk of perforation, so

seek immediate medical attention.[12]

Spill Response Protocol:

Evacuate: Evacuate all non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated, but avoid breathing vapors.

Control Ignition Sources: Remove all sources of ignition (flames, sparks, hot surfaces).

Containment: Wearing full PPE, contain the spill. Do NOT use water.[12]

Absorption: Cover the spill with a dry, inert, non-combustible absorbent material such as

sand, vermiculite, or a commercial sorbent rated for corrosive materials.

Collection: Carefully collect the absorbed material into a labeled, sealable container suitable

for hazardous waste.

Decontamination: Clean the spill area thoroughly with a suitable solvent (e.g., isopropanol),

followed by soap and water, ensuring all waste is collected for proper disposal.

Section 7: Disposal Considerations
All waste materials must be treated as hazardous.

Chemical Waste: Dispose of unused material and residues in a designated, properly labeled

hazardous waste container. Do not mix with other waste streams unless compatibility is

confirmed.

Container Disposal: Empty containers may retain hazardous residue and should be treated

as hazardous waste. Do not reuse containers.

Regulations: All disposal must be conducted in strict accordance with local, state, and

federal environmental regulations. Contact your institution's Environmental Health and Safety

(EHS) department for specific guidance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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